N-[(1-tert-butyl-5-oxopyrrolidin-3-yl)methyl]-N'-cyclopentyl-N-methylsuccinamide

• IUPAC Name: N'-[(1-tert-butyl-5-oxopyrrolidin-3-yl)methyl]-N-cyclopentyl-N'-methylbutanediamide
• InChI: InChI=1S/C19H33N3O3/c1-19(2,3)22-13-14(11-18(22)25)12-21(4)17(24)10-9-16(23)20-15-7-5-6-8-15/h14-15H,5-13H2,1-4H3,(H,20,23)
• InChI Key: XRXDYLGGQUVCLL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1CC(CC1=O)CN(C)C(=O)CCC(=O)NC2CCCC2
• Molecular Formula: C19H33N3O3
• Molecular Weight: 351.5 g/mol

Description

N-[(1-tert-butyl-5-oxopyrrolidin-3-yl)methyl]-N'-cyclopentyl-N-methylsuccinamide, also known as S-(+)-ketamine, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

N-[(1-tert-butyl-5-oxopyrrolidin-3-yl)methyl]-N'-cyclopentyl-N-methylsuccinamide(+)-ketamine works by blocking the N-methyl-D-aspartate (NMDA) receptor, which is responsible for regulating the release of glutamate, a neurotransmitter that is involved in learning and memory. By blocking the NMDA receptor, this compound(+)-ketamine increases the release of other neurotransmitters such as dopamine and serotonin, which are associated with mood regulation.
Biochemical and physiological effects:
This compound(+)-ketamine has been shown to produce a range of biochemical and physiological effects, including increased synaptic plasticity, increased neurogenesis, and increased brain-derived neurotrophic factor (BDNF) expression. These effects are thought to contribute to the antidepressant and anxiolytic effects of this compound(+)-ketamine.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[(1-tert-butyl-5-oxopyrrolidin-3-yl)methyl]-N'-cyclopentyl-N-methylsuccinamide(+)-ketamine is its rapid onset of action, which makes it a promising candidate for treating acute symptoms of depression and anxiety. However, there are also limitations to using this compound(+)-ketamine in lab experiments, including the potential for abuse and the need for careful monitoring of side effects.

Future Directions

There are several future directions for research on N-[(1-tert-butyl-5-oxopyrrolidin-3-yl)methyl]-N'-cyclopentyl-N-methylsuccinamide(+)-ketamine, including investigating its potential use in combination with other antidepressants, exploring the long-term effects of repeated administration, and developing new formulations that can be administered orally or intranasally.
In conclusion, this compound(+)-ketamine is a promising compound that has the potential to revolutionize the treatment of mental health disorders. Further research is needed to fully understand its mechanism of action and to develop safe and effective treatment protocols.

Scientific Research Applications

N-[(1-tert-butyl-5-oxopyrrolidin-3-yl)methyl]-N'-cyclopentyl-N-methylsuccinamide(+)-ketamine has been extensively studied for its potential therapeutic applications in treating various mental health disorders such as depression, anxiety, and post-traumatic stress disorder. Studies have shown that this compound(+)-ketamine has a rapid onset of action and can produce antidepressant effects within hours of administration.